Cas no 2137063-24-0 ((2R)-3-{(3-bromo-4-fluorophenyl)methylamino}propane-1,2-diol)

• Product Name: (2R)-3-{(3-bromo-4-fluorophenyl)methylamino}propane-1,2-diol
• CAS No: 2137063-24-0
• MF: C₁₀H₁₃BrFNO₂
• MW: 278.118125677109
• MDL: MFCD31601474
• CID: 5609604
• PubChem ID: 165487518
• Update Time: 2025-05-20

(2R)-3-{(3-bromo-4-fluorophenyl)methylamino}propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 2137063-24-0
• EN300-844000
• (2R)-3-{[(3-bromo-4-fluorophenyl)methyl]amino}propane-1,2-diol
• (2R)-3-{(3-bromo-4-fluorophenyl)methylamino}propane-1,2-diol

• MDL： MFCD31601474
• Inchi： 1S/C10H13BrFNO2/c11-9-3-7(1-2-10(9)12)4-13-5-8(15)6-14/h1-3,8,13-15H,4-6H2/t8-/m1/s1
• InChI Key： KRBPFDNCJRDFOK-MRVPVSSYSA-N
• SMILES： BrC1=C(C=CC(=C1)CNC[C@H](CO)O)F

Computed Properties

• Exact Mass: 277.01137g/mol
• Monoisotopic Mass: 277.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.5Ų

Additional information on (2R)-3-{(3-bromo-4-fluorophenyl)methylamino}propane-1,2-diol

(2R)-3-{(3-Bromo-4-Fluorophenyl)methylamino}Propane-1,2-Diol: A Comprehensive Overview

(2R)-3-{(3-Bromo-4-Fluorophenyl)methylamino}Propane-1,2-Diol, also known by its CAS number 2137063-24-0, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a diol group, an amino group, and a bromo-fluorophenyl substituent. The stereochemistry at the second carbon atom (R configuration) plays a crucial role in determining its properties and applications.

The molecular formula of this compound is C₁₀H₁₅BrFNO₂, and its molecular weight is approximately 309.69 g/mol. The presence of the diol group suggests that this compound may exhibit hydrophilic properties, which could be advantageous in certain biological or chemical applications. The amino group further enhances its functional versatility, potentially enabling interactions with various biomolecules or serving as a site for further chemical modifications.

Recent studies have highlighted the importance of such compounds in drug discovery and development. For instance, the bromo-fluorophenyl substituent is known to influence the pharmacokinetic properties of molecules, such as absorption, distribution, metabolism, and excretion (ADME). This makes (2R)-3-{(3-Bromo-4-Fluorophenyl)methylamino}Propane-1,2-Diol a promising candidate for exploring novel therapeutic agents. Researchers have also investigated its potential as a chiral building block in asymmetric synthesis, leveraging its stereogenic center to construct complex molecules with high enantioselectivity.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution reactions or reductive amination strategies. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome. For example, using an appropriate chiral auxiliary or employing enzymatic catalysis can help achieve the desired R configuration at the second carbon atom.

The pharmacological activity of (2R)-3-{(3-Bromo-4-Fluorophenyl)methylamino}Propane-1,2-Diol has been explored in several recent studies. In particular, its ability to modulate cellular signaling pathways has drawn attention from researchers in the field of oncology. Preclinical data suggest that this compound may exhibit anti-proliferative effects against certain cancer cell lines, potentially through inhibition of key enzymes or receptors involved in tumor growth and metastasis.

Beyond its pharmacological applications, this compound also finds utility in materials science. Its unique combination of functional groups makes it a valuable precursor for the synthesis of advanced materials, such as polymers or nanoparticles. For instance, the diol group can serve as a cross-linking agent in polymer networks, while the amino group can facilitate surface functionalization for applications in drug delivery or sensing technologies.

In conclusion, (2R)-3-{(3-Bromo-4-Fluorophenyl)methylamino}Propane-1,2-Diol (CAS No: 2137063-24-0) is a multifaceted compound with diverse applications across chemistry and biology. Its structural features and stereochemical properties make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.